Cas no 954077-76-0 (N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,4,6-trimethylbenzamide)

• Product Name: N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,4,6-trimethylbenzamide
• CAS No: 954077-76-0
• MF: C₁₉H₃₀N₂O₂
• MW: 318.453705310822
• CID: 6481067
• PubChem ID: 16895574
• Update Time: 2025-07-02

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,4,6-trimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,4,6-trimethylbenzamide
• VU0630829-1
• 954077-76-0
• AKOS024491493
• N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2,4,6-trimethylbenzamide
• F5033-0265
• N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-2,4,6-trimethylbenzamide
• CCG-358264
• N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}-2,4,6-trimethylbenzamide

• Inchi： 1S/C19H30N2O2/c1-14-11-15(2)18(16(3)12-14)19(22)20-13-17-5-7-21(8-6-17)9-10-23-4/h11-12,17H,5-10,13H2,1-4H3,(H,20,22)
• InChI Key： MRIZDNYVSKTTID-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCC(CNC(C2C(C)=CC(C)=CC=2C)=O)CC1

Computed Properties

• Exact Mass: 318.230728204g/mol
• Monoisotopic Mass: 318.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų

Additional information on N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,4,6-trimethylbenzamide

Comprehensive Overview of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,4,6-trimethylbenzamide (CAS No. 954077-76-0)

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,4,6-trimethylbenzamide, identified by its CAS number 954077-76-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the piperidine and methoxyethyl moieties, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.

In recent years, the scientific community has shown growing interest in piperidine-based compounds due to their role in central nervous system (CNS) targeting drugs. The incorporation of a 2,4,6-trimethylbenzamide group in this compound enhances its lipophilicity, which is a critical factor for blood-brain barrier penetration. Researchers are particularly intrigued by its potential applications in neurodegenerative disease research, a hot topic in modern medicine. With the rise of AI-driven drug discovery platforms, queries like "piperidine derivatives in CNS drugs" or "benzamide-based neuroprotective agents" have become increasingly common in scientific literature searches.

The synthesis of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,4,6-trimethylbenzamide involves multi-step organic reactions, often starting from commercially available piperidine-4-carboxylic acid derivatives. Its methoxyethyl side chain provides improved solubility in polar solvents, making it suitable for various formulation studies. This characteristic aligns with current industry trends favoring water-soluble drug candidates, a frequent search term among formulation scientists. The compound's crystalline nature and stability under ambient conditions further enhance its practicality for laboratory use.

From a pharmacological perspective, the trimethylbenzamide core structure shares similarities with known histamine receptor modulators, sparking investigations into its potential as a template for allergy and inflammation therapeutics. Online forums and research databases show heightened activity around keywords such as "small molecule immunomodulators" and "piperidine-containing bioactive compounds." These trends reflect the compound's relevance in addressing contemporary health challenges, including autoimmune disorders and chronic inflammatory conditions.

Quality control of CAS 954077-76-0 typically involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring high purity for research applications. The compound's structural complexity makes it a subject of interest in computational chemistry studies, where researchers employ molecular docking simulations to predict its interactions with biological targets. This aligns with the increasing popularity of in silico drug design methodologies, a frequently searched topic in pharmaceutical innovation circles.

Environmental and safety assessments of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,4,6-trimethylbenzamide indicate favorable biodegradation profiles, meeting modern green chemistry principles. This aspect resonates with the growing emphasis on sustainable pharmaceutical synthesis in both academic and industrial settings. Search engine data reveals rising queries about "eco-friendly heterocyclic compounds," highlighting the compound's alignment with environmental consciousness in chemical research.

In conclusion, 954077-76-0 represents a versatile chemical entity with broad potential across multiple research domains. Its unique combination of piperidine and benzamide functionalities positions it as a valuable scaffold for medicinal chemistry exploration. As scientific inquiry continues to evolve, this compound remains at the forefront of discussions surrounding next-generation drug development and targeted molecular therapies, making it a subject of enduring interest in the scientific community.